Cas no 2229236-32-0 (3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 2229236-32-0
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6255165
• PubChem ID: 165972250
• Update Time: 2025-05-24

3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine
• 2229236-32-0
• EN300-1774629

• Inchi： 1S/C8H14N4O2/c1-8(2,3-4-9)6-5-10-11-7(6)12(13)14/h5H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： KDSIOKDGIZLIRW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine

Comprehensive Overview of 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine (CAS No. 2229236-32-0)

The compound 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine (CAS No. 2229236-32-0) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a nitro-pyrazole moiety linked to a branched aliphatic amine, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on nitrogen-containing heterocycles, such as pyrazole derivatives, due to their broad pharmacological activities. The presence of the 3-nitro-1H-pyrazol-4-yl group in this compound suggests possible interactions with enzymes or receptors, aligning with current trends in precision medicine and structure-activity relationship (SAR) studies. This aligns with frequent search queries like "pyrazole-based drug candidates" or "nitro-heterocycles in medicinal chemistry," reflecting its relevance in modern research.

From a synthetic chemistry perspective, CAS No. 2229236-32-0 offers opportunities for modular derivatization. Its butan-1-amine backbone allows for further functionalization, a topic often explored in forums discussing "amine-protection strategies" or "multi-step organic synthesis." Such discussions highlight its utility in creating libraries of compounds for high-throughput screening (HTS), a technique widely used in drug discovery pipelines.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s nitro group necessitates careful handling during lab-scale production, a point emphasized in searches like "safe handling of nitro compounds." Its stability under various pH conditions is another area of interest, particularly for researchers investigating prodrug design or controlled-release formulations.

Market-wise, the demand for 3-methyl-3-(3-nitro-1H-pyrazol-4-yl)butan-1-amine correlates with the growth of the contract research organization (CRO) sector. Companies specializing in custom synthesis frequently seek such intermediates to accelerate client projects, as seen in queries like "CROs for nitro-heterocycle synthesis." Additionally, its potential role in agrochemical innovation—such as developing next-generation herbicides—further amplifies its commercial appeal.

In summary, CAS No. 2229236-32-0 represents a compelling case study at the intersection of chemistry and life sciences. Its structural features and adaptability position it as a valuable asset for researchers tackling challenges in targeted therapy, sustainable agriculture, and beyond. As the scientific landscape evolves, this compound will likely remain a focal point for innovation, driven by its inherent versatility and alignment with industry trends.